(+/-)-10,11-Dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid
(+/-)-10,11-Dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid
10(11)-DiHDPA is produced from cytochrome P450 epoxygenase action on docosahexaenoic acid (DHA; Item No. 90310). It has been shown to inhibit VEGF-induced angiogenesis in mice and may have additional anti-inflammatory and anti-tumor effects.
Brand Name:
Vulcanchem
CAS No.:
1345275-22-0
VCID:
VC0161062
InChI:
InChI=1S/C22H34O4/c1-2-3-4-5-6-7-8-11-14-17-20(23)21(24)18-15-12-9-10-13-16-19-22(25)26/h3-4,6-7,10-15,20-21,23-24H,2,5,8-9,16-19H2,1H3,(H,25,26)/b4-3-,7-6-,13-10-,14-11-,15-12-
SMILES:
CCC=CCC=CCC=CCC(C(CC=CCC=CCCC(=O)O)O)O
Molecular Formula:
C22H34O4
Molecular Weight:
362.5 g/mol
(+/-)-10,11-Dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid
CAS No.: 1345275-22-0
Reference Standards
VCID: VC0161062
Molecular Formula: C22H34O4
Molecular Weight: 362.5 g/mol
| CAS No. | 1345275-22-0 |
|---|---|
| Product Name | (+/-)-10,11-Dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid |
| Molecular Formula | C22H34O4 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | (4Z,7Z,13Z,16Z,19Z)-10,11-dihydroxydocosa-4,7,13,16,19-pentaenoic acid |
| Standard InChI | InChI=1S/C22H34O4/c1-2-3-4-5-6-7-8-11-14-17-20(23)21(24)18-15-12-9-10-13-16-19-22(25)26/h3-4,6-7,10-15,20-21,23-24H,2,5,8-9,16-19H2,1H3,(H,25,26)/b4-3-,7-6-,13-10-,14-11-,15-12- |
| Standard InChIKey | OAZUCYZBXHOCES-UQZHZJRSSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\CC(C(C/C=C\C/C=C\CCC(=O)O)O)O |
| SMILES | CCC=CCC=CCC=CCC(C(CC=CCC=CCCC(=O)O)O)O |
| Canonical SMILES | CCC=CCC=CCC=CCC(C(CC=CCC=CCCC(=O)O)O)O |
| Description | 10(11)-DiHDPA is produced from cytochrome P450 epoxygenase action on docosahexaenoic acid (DHA; Item No. 90310). It has been shown to inhibit VEGF-induced angiogenesis in mice and may have additional anti-inflammatory and anti-tumor effects. |
| Synonyms | 10,11-DiHDPE |
| Reference | 1.Zhang, G.,Panigrahy, D.,Mahakian, L.M., et al. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis. Proc. Natl. Acad. Sci. USA 110(16), 6530-6535 (2013). |
| PubChem Compound | 16061145 |
| Last Modified | Nov 11 2021 |
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